Cas no 2229118-92-5 (2-amino-3,3-dimethoxy-2-methylpropan-1-ol)

• Product Name: 2-amino-3,3-dimethoxy-2-methylpropan-1-ol
• CAS No: 2229118-92-5
• MF: C₆H₁₅NO₃
• MW: 149.188202142715
• CID: 5910040
• PubChem ID: 165675936
• Update Time: 2025-08-05

2-amino-3,3-dimethoxy-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3-dimethoxy-2-methylpropan-1-ol
• EN300-1738230
• 2229118-92-5

• Inchi： 1S/C6H15NO3/c1-6(7,4-8)5(9-2)10-3/h5,8H,4,7H2,1-3H3
• InChI Key： KHOQMXWBMKPXIO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CO)N)OC

Computed Properties

• Exact Mass: 149.10519334g/mol
• Monoisotopic Mass: 149.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-3,3-dimethoxy-2-methylpropan-1-ol

Compound CAS No 2229118-92-5: 2-Amino-3,3-Dimethoxy-2-Methylpropan-1-Ol

The compound with CAS number 2229118-92-5, also known as 2-amino-3,3-dimethoxy-2-methylpropan-1-ol, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes an amino group (-NH₂), two methoxy groups (-OCH₃), and a hydroxyl group (-OH) attached to a branched carbon chain. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

Recent studies have highlighted the potential of 2-amino-3,3-dimethoxy-2-methylpropan-1-ol in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of pharmaceutical agents, particularly in the development of novel antibiotics and anti-inflammatory drugs. The molecule's ability to undergo nucleophilic substitution and condensation reactions has been extensively utilized in these applications.

In addition to its pharmaceutical applications, 2-amino-3,3-dimethoxy-2-methylpropan-1-ol has found significant use in the field of materials science. Its methoxy groups contribute to its hydrophilic properties, making it an ideal candidate for the synthesis of water-soluble polymers and surfactants. Recent advancements in polymer chemistry have demonstrated the compound's potential in creating biodegradable materials, which are increasingly sought after in sustainable manufacturing practices.

The synthesis of cas no 22291189 involves a multi-step process that typically begins with the alkylation of a suitable amine precursor. The reaction conditions are carefully controlled to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction efficiency, reducing both time and energy consumption.

From an environmental perspective, the compound's biodegradability has been a focal point of recent research. Studies indicate that under aerobic conditions, cas no 22918 undergoes rapid degradation, minimizing its environmental footprint. This property is particularly advantageous for its use in agricultural and industrial settings where eco-friendly solutions are prioritized.

In conclusion, cas no 67844, or cas no 67844, stands out as a critical molecule with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.